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Compound of Interest

Compound Name: 1-bromo-10-(tert-butoxy)decane
CAS No.: 87292-03-3
Cat. No.: B6213022
Get Quote
. J

Executive Summary & Immediate Action

1-bromo-10-(tert-butoxy)decane is a bifunctional intermediate containing a primary alkyl
bromide and a tert-butyl ether. Operational safety relies on recognizing it as a Halogenated
Organic Waste that presents unique compatibility risks regarding acid sensitivity.

Core Directive: This material must NEVER be disposed of down the drain or mixed with non-
halogenated solvents. It requires high-temperature incineration with acid-gas scrubbing.

Emergency Response Profile
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Hazard Class Signal Word

GHS Classification

Immediate Action
(Spill)

Health WARNING

Skin Irrit. 2, Eye Irrit. 2

Wash with soap/water.
Do not use organic

solvents to clean skin.

Environmental WARNING

Aquatic Chronic 1

Prevent entry into
drains/waterways.

Use berms/pillows.

Physical WARNING

Combustible Liquid

Remove ignition
sources.[1] Absorb

with vermiculite.

Chemical Intelligence & Hazard Identification

To dispose of a chemical safely, you must understand its reactivity. This compound is not

merely "organic waste"; it is a "functionalized alkyl halide."

Structural Analysis & Reactivity

o The Halogen (Bromine): The primary bromide (

) makes this compound an alkylating agent. Upon incineration, it generates Hydrogen
Bromide (HBr). If sent to a standard fuel-blending facility lacking scrubbers, HBr will corrode

the facility's stack, leading to regulatory fines and vendor rejection.

e The Ether (tert-butoxy): The tert-butyl ether group (

) is acid-labile.

o Risk:[1][2][3][4][5][6] Exposure to strong acids (e.g., concentrated

in a waste carboy) causes rapid cleavage, releasing isobutylene gas (

) and the corresponding alcohol. This gas generation can pressurize and rupture waste

containers.
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Physical Properties Table

Property Value (Approx) Disposal Implication
) Liquid (Colorless to Pale Requires liquid waste
Physical State )
Yellow) containment (Carboy/Drum).
) Heavier than water; sinks in
Density ~1.05-1.10 g/mL

aqueous phases.

Combustible. Classify as D001
Flash Point >110°C (Estimated) (Ignitable) if mixed with

solvents.

Will form a separate organic
Water Solubility Negligible layer; do not attempt aqueous
dilution.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization

Before moving the material to waste, ensure it is chemically stable.
o Check pH: If the waste solution comes from a reaction mixture, verify pH is neutral (pH 6-8).
o Why? To prevent the acid-catalyzed cleavage described in Section 2.1.

e Quench Active Reagents: If the material is in a crude mixture containing unreacted active
species (e.g., sodium hydride, lithium reagents), quench carefully with isopropanol followed
by water before adding to the halogenated waste container.

Phase 2: Segregation & Containerization

Follow this strict segregation logic to maintain compliance with RCRA (Resource Conservation
and Recovery Act) standards.

o Container Material: High-Density Polyethylene (HDPE) or Amber Glass.

o Waste Stream:HALOGENATED ORGANIC WASTE.[7]
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e Labeling:
o Must read: "Hazardous Waste - Halogenated Organic."
o List constituents: "1-bromo-10-(tert-butoxy)decane, [Solvent Name]."

o Check Hazard Boxes: Toxic, Irritant, Environmental Hazard.

Phase 3: The Disposal Workflow

The following diagram illustrates the decision logic for disposing of this specific compound.
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Waste Generation:

1-bromo-10-(tert-butoxy)decane

Is it Pure or in Mixture?

Reaction Mix

Does Mixture contain
Strong Acids?

Yes (Acidic)

Neutralize to pH 7
(Prevent Gas Evolution)

No (Neutral/Basic)

Segregate into

HALOGENATED Waste Stream

Select Container:
HDPE Carboy or Amber Glass

'

Label: 'Halogenated Organic'
List Constituents

Hand-off to Licensed

High-Temp Incinerator

Pure Compound

Click to download full resolution via product page

Figure 1: Logical workflow for the safe segregation and disposal of acid-sensitive halogenated

ethers.
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Regulatory & Compliance Context (The "Why")
RCRA Waste Codes

While this specific molecule is not "P-listed” or "U-listed" by specific name, it falls under
characteristic waste codes depending on the mixture:

« DOO01 (Ignitable): If the flash point of the waste mixture is <60°C (e.qg., if dissolved in acetone
or ethyl acetate).

o Halogenated Solvents (F-List): If mixed with >10% of listed solvents like Methylene Chloride
(FO02), the entire mixture adopts the F-code.

o Default: If pure, it is a "Non-RCRA Regulated” chemical waste in some jurisdictions, but must
be treated as hazardous due to aquatic toxicity and halogen content.

Incineration Requirements

Standard cement kilns often reject halogenated waste because halogens poison the catalyst or
degrade the cement quality.

e Requirement: You must specify "Halogenated" on the waste profile.

e Mechanism: The waste is burned at >1000°C. The bromine is converted to HBr gas, which is
then captured in a caustic scrubber (NaOH spray) to form Sodium Bromide (NaBr) salt,
preventing acid rain emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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